Cas no 87591-80-8 (4H-PYRIDO[1,2-A]PYRIMIDIN-4-ONE, 7-METHYL-2-PHENYL-)

• Product Name: 4H-PYRIDO[1,2-A]PYRIMIDIN-4-ONE, 7-METHYL-2-PHENYL-
• CAS No: 87591-80-8
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 3318411
• PubChem ID: 377422
• Update Time: 2025-04-21

4H-PYRIDO[1,2-A]PYRIMIDIN-4-ONE, 7-METHYL-2-PHENYL- Chemical and Physical Properties

Names and Identifiers

• 4H-PYRIDO[1,2-A]PYRIMIDIN-4-ONE, 7-METHYL-2-PHENYL-
• 7-Methyl-2-phenyl-4H-pyrido(1,2-a)pyrimidin-4-one
• CHEMBL2003827
• 87591-80-8
• CCG-323008
• 7-methyl-2-phenylpyrido[1,2-a]pyrimidin-4-one
• NSC-658865
• NCI60_020720
• SCHEMBL1660663
• NSC658865
• DTXSID701232079
• 7-methyl-2-phenyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Inchi： 1S/C15H12N2O/c1-11-7-8-14-16-13(9-15(18)17(14)10-11)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： XAJJRVMNUNCIMO-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)N=C2C=CC(C)=CN21

Computed Properties

• Exact Mass: 236.094963011g/mol
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines